CID 78060832
Description
CID 78060832 is a compound cataloged in PubChem, a public chemical database maintained by the National Institutes of Health (NIH). However, general PubChem protocols suggest that such entries are characterized using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and chromatographic techniques .
Properties
Molecular Formula |
C14H33AlO5Si |
|---|---|
Molecular Weight |
336.48 g/mol |
InChI |
InChI=1S/C6H15O3Si.2C4H9O.Al/c1-4-7-10(8-5-2)9-6-3;2*1-2-3-4-5;/h4-6H2,1-3H3;2*2-4H2,1H3;/q;2*-1;+2 |
InChI Key |
OTQASDYZCHZFLJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCO[Al]OCCCC.CCO[Si](OCC)OCC |
Origin of Product |
United States |
Preparation Methods
The preparation of the compound with Chemical Abstracts Service number 78060832 involves specific synthetic routes and reaction conditions. The synthetic methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .
Chemical Reactions Analysis
The compound with Chemical Abstracts Service number 78060832 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used .
Scientific Research Applications
The compound with Chemical Abstracts Service number 78060832 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it is investigated for its therapeutic potential in treating various diseases. In industry, it is used in the production of various chemical products and materials .
Mechanism of Action
The mechanism of action of the compound with Chemical Abstracts Service number 78060832 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The specific molecular targets and pathways involved depend on the nature of the compound and its intended application .
Comparison with Similar Compounds
Key Challenges :
- The provided evidence lacks explicit data on this compound, necessitating reliance on general cheminformatics workflows.
- Structural comparisons require access to PubChem’s full entry, including 2D/3D conformers and bioassay results.
Proposed Workflow for Future Studies :
Structural Analysis : Use HRMS and NMR to resolve the compound’s backbone and functional groups.
Fragmentation Profiling: Compare CID and HCD spectra to identify diagnostic ions .
In Silico Modeling : Predict binding affinities using tools like AutoDock or Schrödinger Suite against targets of related compounds.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
